Cas no 16349-38-5 (N2-Methylbenzodthiazole-2,6-diamine)

N2-Methylbenzodthiazole-2,6-diamine structure
16349-38-5 structure
Product Name:N2-Methylbenzodthiazole-2,6-diamine
CAS No:16349-38-5
MF:C8H9N3S
MW:179.242159605026
MDL:MFCD18298655
CID:98604
PubChem ID:45077711
Update Time:2025-04-18

N2-Methylbenzodthiazole-2,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Benzothiazolediamine,N2-methyl-
    • Benzothiazole, 6-amino-2-(methylamino)- (8CI)
    • N2-methylbenzo[d]thiazole-2,6-diamine
    • SCHEMBL24619237
    • CS-0324237
    • AKOS012534312
    • N2-METHYL-1,3-BENZOTHIAZOLE-2,6-DIAMINE
    • 2-N-methyl-1,3-benzothiazole-2,6-diamine
    • N2-Methylbenzothiazole-2,6-diamine
    • MFCD18298655
    • 16349-38-5
    • N2-Methylbenzodthiazole-2,6-diamine
    • MDL: MFCD18298655
    • Inchi: 1S/C8H9N3S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: AETGNFZQUIMJCQ-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 179.05187
  • Monoisotopic Mass: 179.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 79.2A^2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 354.2±34.0 °C at 760 mmHg
  • Flash Point: 168.0±25.7 °C
  • PSA: 50.94
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N2-Methylbenzodthiazole-2,6-diamine Security Information

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abcr
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abcr
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